Cas no 102029-47-0 (Lithium N-(6-aminohexyl)-5'-O-(hydroxyphosphinato)adenosine 3'-(dihydrogen phosphate))

• Product Name: Lithium N-(6-aminohexyl)-5'-O-(hydroxyphosphinato)adenosine 3'-(dihydrogen phosphate)
• CAS No: 102029-47-0
• MF: C₁₆H₂₇LiN₆O₁₀P₂
• MW: 532.308305025101
• CID: 124839
• PubChem ID: 71308513
• Update Time: 2025-04-18

Lithium N-(6-aminohexyl)-5'-O-(hydroxyphosphinato)adenosine 3'-(dihydrogen phosphate) Chemical and Physical Properties

Names and Identifiers

• 3'-Adenylic acid,N-(6-aminohexyl)-, 5'-(dihydrogen phosphate), tetralithium salt (9CI)
• lithium,[(2R,3S,4R,5R)-5-[6-(6-aminohexylamino)purin-9-yl]-4-hydroxy-3-phosphonooxyoxolan-2-yl]methyl hydrogen phosphate
• N6-(6-AMINOHEXYL)-ADENOSINE 2',5'-DIPHOS PHATE LITH
• N6-(6-AMINOHEXYL)ADENOSINE 3',5'-DIPHOSP HATE LITHI
• N(sup 6)(6-aminohexyl)adenosine 2',5'-diphosphate, lithium
• N6-(6-Aminohexyl)adenosine 3μ,5μ-diphosphate lithium salt
• Lithium N-(6-aminohexyl)-5'-O-(hydroxyphosphinato)adenosine 3'-(dihydrogen phosphate)
• DTXSID00745540
• 102029-47-0

• Inchi： 1S/C16H28N6O10P2.Li/c17-5-3-1-2-4-6-18-14-11-15(20-8-19-14)22(9-21-11)16-12(23)13(32-34(27,28)29)10(31-16)7-30-33(24,25)26;/h8-10,12-13,16,23H,1-7,17H2,(H,18,19,20)(H2,24,25,26)(H2,27,28,29);/q;+1/p-1/t10-,12-,13-,16-;/m1./s1
• InChI Key： IFPMERQTLAQAJP-KHXPSBENSA-M
• SMILES： P(=O)(O)(O)O[C@@H]1[C@@H](COP(=O)(O)[O-])O[C@H]([C@@H]1O)N1C=NC2C(=NC=NC1=2)NCCCCCCN.[Li+]

Computed Properties

• Exact Mass: 532.142394g/mol
• Monoisotopic Mass: 532.142394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 756
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 532.3g/mol
• Topological Polar Surface Area: 248Ų

Lithium N-(6-aminohexyl)-5'-O-(hydroxyphosphinato)adenosine 3'-(dihydrogen phosphate) Security Information

• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：36/37/38
• Safety Term：Hazard Codes XiRisk Statements 36/37/38Safety Statements 26-36WGK Germany 1